tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

• Molecular Formula: C18H21N5O
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-methyl-N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]propan-2-amine
• InChI: InChI=1S/C18H21N5O/c1-18(2,3)19-13-14-8-7-11-16(12-14)24-17-20-21-22-23(17)15-9-5-4-6-10-15/h4-12,19H,13H2,1-3H3
• InChI Key: GBGKQBDIQFSQTI-UHFFFAOYSA-N
• SMILES: CC(C)(C)NCC1=CC(=CC=C1)OC2=NN=NN2C3=CC=CC=C3

Description

Tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine involves the formation of stable complexes with drugs, which can then be delivered to specific target cells. The chemical structure of tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine allows it to interact with various chemical compounds, which can improve the solubility and stability of drugs.
Biochemical and Physiological Effects:
Studies have shown that tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has minimal biochemical and physiological effects on cells. It does not affect cell viability or cause any significant changes in gene expression. This makes it a promising drug delivery system, as it does not interfere with the normal functioning of cells.

Advantages and Limitations for Lab Experiments

The advantages of using tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine in lab experiments include its ability to improve the solubility and stability of drugs, its potential to target specific cells, and its minimal biochemical and physiological effects on cells. However, one of the limitations of using tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is the complexity of the synthesis method, which can make it difficult to produce large quantities of the compound.

Future Directions

There are several future directions for research on tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine. One area of interest is the optimization of the synthesis method to make it more efficient and cost-effective. Another area of interest is the development of new drug delivery systems using tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine as a template. Additionally, further studies are needed to investigate the potential applications of tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine in various fields, such as cancer therapy and gene therapy.
Conclusion:
Tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a promising compound with potential applications in various fields of scientific research. Its ability to improve the solubility and stability of drugs, target specific cells, and have minimal biochemical and physiological effects on cells make it a promising drug delivery system. Further research is needed to optimize the synthesis method, develop new drug delivery systems, and investigate the potential applications of tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine in various fields.

Synthesis Methods

Tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine can be synthesized through a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 3-bromobenzyl alcohol with tert-butylamine to form tert-butyl{3-hydroxybenzyl}amine. The second step involves the reaction of tert-butyl{3-hydroxybenzyl}amine with 1-phenyl-1H-tetrazol-5-ol to form tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine.

Scientific Research Applications

Tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has potential applications in various fields of scientific research. One of the main areas of interest is its potential as a drug delivery system. Studies have shown that tert-butyl{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine can be used to deliver drugs to specific target cells, which can improve the efficacy and reduce the side effects of drugs.